Cas no 80098-06-2 (adrenalone-4-O-sulfate)

• Product name: adrenalone-4-O-sulfate
• CAS No: 80098-06-2
• MF: C₉H₁₁NO₆S
• MW: 261.25174164772
• CID: 3048329

adrenalone-4-O-sulfate Chemical and Physical Properties

Names and Identifiers

• adrenalone-4-O-sulfate
• Ethanone, 1-[3-hydroxy-4-(sulfooxy)phenyl]-2-(methylamino)-

• Inchi： 1S/C9H11NO6S/c1-10-5-8(12)6-2-3-9(7(11)4-6)16-17(13,14)15/h2-4,10-11H,5H2,1H3,(H,13,14,15)
• InChI Key： UIVUHVNSIXZPPO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OS(O)(=O)=O)C(O)=C1)CNC

Computed Properties

• Exact Mass: 261.03100

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• PSA: 121.31000
• LogP: 1.44760
• pka: -4.60±0.18(Predicted)